molecular formula C9H13NO4 B8401309 Methyl 6,6-dimethylpiperidine-2,4-dione-3-carboxylate

Methyl 6,6-dimethylpiperidine-2,4-dione-3-carboxylate

Cat. No.: B8401309
M. Wt: 199.20 g/mol
InChI Key: FCXDIYVVOCFIMV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 6,6-dimethylpiperidine-2,4-dione-3-carboxylate is a useful research compound. Its molecular formula is C9H13NO4 and its molecular weight is 199.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13NO4

Molecular Weight

199.20 g/mol

IUPAC Name

methyl 6,6-dimethyl-2,4-dioxopiperidine-3-carboxylate

InChI

InChI=1S/C9H13NO4/c1-9(2)4-5(11)6(7(12)10-9)8(13)14-3/h6H,4H2,1-3H3,(H,10,12)

InChI Key

FCXDIYVVOCFIMV-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(=O)C(C(=O)N1)C(=O)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of methyl 3-(ethoxycarbonylacetamido)-3-methylbutyrate (45 g) and sodium metal (4.22 g) in anhydrous methanol (450 ml) was heated at a reflux for 3 hours. The cooled mixture was evaporated under reduced pressure and the residue dissolved in water (200 ml). The aqueous solution was washed with ether (3×100 ml), acidified with 2N hydrochloric acid and the acidic mixture extracted with dichloromethane (3×100 ml). The combined extracts were washed with water (2×100 ml), dried over magnesium sulphate and evaporated under reduced pressure to give methyl 6,6-dimethylpiperidine-2,4-dione-3-carboxylate (26.3 g), mp 170°-172° C., as a cream crystalline solid.
Name
methyl 3-(ethoxycarbonylacetamido)-3-methylbutyrate
Quantity
45 g
Type
reactant
Reaction Step One
Quantity
4.22 g
Type
reactant
Reaction Step One
Quantity
450 mL
Type
solvent
Reaction Step One

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